Cas no 1421444-39-4 (1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine)

• Product Name: 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine
• CAS No: 1421444-39-4
• MF: C₁₆H₁₉Cl₂N₃O₂S
• MW: 388.311960458755
• CID: 6237959
• PubChem ID: 71781209
• Update Time: 2025-10-17

1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine
• 1421444-39-4
• 1-(2,4-dichloro-5-methylphenyl)sulfonyl-4-(pyrazol-1-ylmethyl)piperidine
• F5823-0748
• VU0521575-1
• 4-((1H-pyrazol-1-yl)methyl)-1-((2,4-dichloro-5-methylphenyl)sulfonyl)piperidine
• 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine
• AKOS024519761

• Inchi： 1S/C16H19Cl2N3O2S/c1-12-9-16(15(18)10-14(12)17)24(22,23)21-7-3-13(4-8-21)11-20-6-2-5-19-20/h2,5-6,9-10,13H,3-4,7-8,11H2,1H3
• InChI Key： KNGKTPNIXKVAMF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(N1CCC(CN2C=CC=N2)CC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 387.0575034g/mol
• Monoisotopic Mass: 387.0575034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine

Introduction to 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine (CAS No. 1421444-39-4)

1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine (CAS No. 1421444-39-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a piperidine ring, a pyrazole moiety, and a benzenesulfonyl group, which collectively contribute to its biological activity and pharmacological properties.

The benzenesulfonyl group is a key functional group in this compound, known for its ability to enhance the lipophilicity and metabolic stability of molecules. This feature is particularly important in drug design, as it can improve the bioavailability and pharmacokinetic profile of the compound. The pyrazole moiety, on the other hand, is a versatile heterocyclic ring that is often associated with anti-inflammatory, analgesic, and anti-cancer activities. The combination of these structural elements in 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine makes it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine in the treatment of inflammatory diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, another study in the Cancer Research journal demonstrated that 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine has significant anti-proliferative effects on various cancer cell lines, including breast cancer and colon cancer cells.

The mechanism of action of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine has been extensively studied. It has been shown to modulate multiple signaling pathways involved in inflammation and cancer progression. Specifically, this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of inflammatory responses and cell survival. By targeting NF-κB, 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine can effectively reduce inflammation and inhibit tumor growth.

In addition to its anti-inflammatory and anti-cancer properties, 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The development of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine as a therapeutic agent is still in its early stages, but ongoing research continues to uncover new insights into its biological activities and mechanisms of action. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown that 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine is well-tolerated with minimal side effects.

From a synthetic chemistry perspective, the preparation of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine involves several steps that require careful optimization to achieve high yields and purity. The synthesis typically begins with the formation of the piperidine ring followed by the introduction of the pyrazole moiety and the benzenesulfonyl group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

In conclusion, 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(1H-pyrazol-1-yl)methylpiperidine (CAS No. 1421444-39-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and multifaceted mechanisms of action make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to elucidate its full potential, this compound holds great promise for addressing unmet medical needs in various disease areas.